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Compound of Interest

Compound Name: 5-Nitroindazole

Cat. No.: B105863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Nitroindazole is a heterocyclic aromatic organic compound with significant interest in

neuroscience and parasitology. It is recognized primarily as a selective inhibitor of neuronal

nitric oxide synthase (nNOS), an enzyme crucial for nitric oxide production in the nervous

system. Additionally, 5-nitroindazole and its derivatives have demonstrated promising activity

against various protozoan parasites, including Trypanosoma cruzi (the causative agent of

Chagas disease) and Acanthamoeba castellanii. This document provides detailed protocols for

the preparation of 5-nitroindazole stock solutions in Dimethyl Sulfoxide (DMSO) and its

application in key experimental assays.

Physicochemical Properties and Safety Information
A summary of the key properties of 5-nitroindazole is presented below. Researchers should

always consult the Safety Data Sheet (SDS) before handling this compound.
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Property Value References

Molecular Formula C₇H₅N₃O₂

Molecular Weight 163.13 g/mol

Appearance
Pale yellow to light brown

crystalline powder
[1]

Melting Point 204-208 °C [2]

Solubility

Sparingly soluble in water;

soluble in polar organic

solvents like DMSO, DMF,

ethanol, and acetone.

[1]

Storage (Solid)

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

Keep container tightly closed.

[3][4]

Storage (in DMSO)

Aliquot and store at -20°C or

-80°C. Avoid repeated freeze-

thaw cycles.

[5]

Safety Precautions: 5-Nitroindazole may be harmful if swallowed, inhaled, or in contact with

skin, and may cause irritation. There is limited evidence of a carcinogenic effect.[3] It is

essential to use personal protective equipment (PPE), including gloves, safety glasses, and a

lab coat, and to work in a well-ventilated area or a chemical fume hood.[3][4]

Protocol 1: Preparation of a 10 mM 5-Nitroindazole
Stock Solution in DMSO
This protocol details the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions in various assays.

Materials:

5-Nitroindazole (solid)
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Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Calculation:

To prepare a 10 mM solution, you need to dissolve 163.13 g/mol * 0.010 mol/L = 1.6313

g/L or 1.6313 mg/mL of 5-nitroindazole in DMSO.

For 1 mL of a 10 mM stock solution, weigh out 1.63 mg of 5-nitroindazole.

Weighing:

Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare the weight.

Carefully weigh 1.63 mg of 5-nitroindazole directly into the tube.

Dissolution:

Using a calibrated micropipette, add 1.0 mL of anhydrous, sterile DMSO to the

microcentrifuge tube containing the 5-nitroindazole.

Close the tube tightly and vortex thoroughly for at least 1-2 minutes to ensure complete

dissolution. Visually inspect the solution against a light source to confirm that no solid

particles remain.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

microcentrifuge tubes. This prevents contamination and degradation from repeated freeze-
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thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[5]

Workflow for Preparing 5-Nitroindazole Stock Solution

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.abcam.com/en-us/products/assay-kits/nitric-oxide-synthase-inhibitor-assay-kit-fluorometric-ab211086
https://www.benchchem.com/product/b105863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Preparing 5-Nitroindazole Stock Solution

Preparation

Storage

Calculate Mass
(e.g., 1.63 mg for 1 mL of 10 mM)

Weigh 5-Nitroindazole

Add Anhydrous DMSO
(e.g., 1 mL)

Vortex to Dissolve

Aliquot into Single-Use Tubes

Ensure Complete Dissolution

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: A step-by-step workflow for the preparation of 5-nitroindazole stock solutions.

Application Note 1: Inhibition of Neuronal Nitric
Oxide Synthase (nNOS)
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5-Nitroindazole is a known inhibitor of nNOS, which catalyzes the production of nitric oxide

(NO) from L-arginine. NO is a critical signaling molecule in the nervous system. Overproduction

of NO by nNOS is implicated in various neurological disorders, making nNOS inhibitors

valuable research tools. The inhibitory activity of 5-nitroindazole can be quantified by

measuring the reduction in NO production in a cell-based or purified enzyme assay.

5-Nitroindazole

nNOS

inhibits

Click to download full resolution via product page

Caption: 5-Nitroindazole is activated by parasite enzymes, leading to oxidative stress.

Protocol 3: Trypanosoma cruzi Epimastigote Growth
Inhibition Assay
This protocol outlines an in vitro assay to determine the efficacy of 5-nitroindazole against the

epimastigote (replicative insect stage) form of T. cruzi.

Materials:

T. cruzi epimastigotes (e.g., CL Brener or Y strain)

Liver Infusion Tryptose (LIT) medium supplemented with 10% Fetal Bovine Serum (FBS)

10 mM 5-Nitroindazole stock solution in DMSO

Benznidazole (positive control drug)

96-well microtiter plates

Hemocytometer or automated cell counter
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Incubator (28°C)

Microplate reader (optional, for colorimetric methods)

Resazurin solution (optional, for viability assessment)

Procedure:

Parasite Culture:

Culture T. cruzi epimastigotes in LIT medium at 28°C until they reach the mid-logarithmic

growth phase.

Assay Setup:

Prepare serial dilutions of the 5-nitroindazole stock solution and Benznidazole in LIT

medium in a 96-well plate. Typical final concentrations to test for 5-nitroindazole
derivatives range from 1 µM to 50 µM. [1]The final DMSO concentration should not exceed

1%. [6] * Include a vehicle control (medium with DMSO) and a no-drug control.

Adjust the concentration of epimastigotes to 2 x 10⁶ parasites/mL in fresh LIT medium.

Add 100 µL of the parasite suspension to each well, resulting in an initial concentration of

1 x 10⁶ parasites/mL (1 x 10⁵ parasites/well).

Incubation:

Incubate the plate at 28°C for 72-96 hours.

Growth Assessment:

Direct Counting: After incubation, resuspend the parasites in each well and count the

number of motile parasites using a hemocytometer.

Colorimetric Method (Resazurin Assay): Add 20 µL of resazurin solution to each well and

incubate for an additional 4-24 hours. Measure the fluorescence (Ex/Em ~560/590 nm) or

absorbance (~570 nm). The signal is proportional to the number of viable parasites.
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Data Analysis:

Calculate the percentage of growth inhibition for each drug concentration relative to the

no-drug control.

Plot the percentage of inhibition against the log of the drug concentration and use a non-

linear regression to determine the IC₅₀ value.

Summary of Quantitative Data
The following table summarizes typical concentrations and results for 5-nitroindazole and its

derivatives in the described applications.
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Application Assay
Organism/C
ell Line

Test
Compound

Typical
Working
Concentrati
on / IC₅₀

Reference

nNOS

Inhibition
Griess Assay

RAW 264.7

Macrophages

7-

Nitroindazole

(related

isomer)

20 µM - 100

µM
[7]

nNOS

Inhibition

Enzyme

Activity Assay

Bovine Brain

nNOS

5-

Nitroindazole

Inhibition of

citrulline

formation

observed

[8]

Anti-

Trypanosoma

l

Epimastigote

Growth

Inhibition

Trypanosoma

cruzi

5-

Nitroindazole

Derivatives

IC₅₀: 1.00 -

8.75 µM
[1]

Anti-

Trypanosoma

l

Amastigote

Growth

Inhibition

Trypanosoma

cruzi

5-

Nitroindazole

Derivatives

IC₅₀: ~0.41

µM (for a

promising

derivative)

[6]

Cytotoxicity
Mammalian

Cell Viability

Vero Cells /

Macrophages

5-

Nitroindazole

Derivatives

Generally low

toxicity at

effective

antiparasitic

concentration

s

[6][9]

These protocols and application notes provide a comprehensive guide for the preparation and

use of 5-nitroindazole stock solutions in DMSO for research in neuroscience and drug

development for parasitic diseases. Researchers should optimize these protocols based on

their specific experimental conditions and cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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